N-Demethyl chlordiazepoxide-d5

• Molecular Formula: C15H12ClN3O
• Molecular Weight: 290.76 g/mol
• InChI: InChI=1S/C15H12ClN3O/c16-11-6-7-13-12(8-11)15(10-4-2-1-3-5-10)19(20)9-14(17)18-13/h1-8,17,20H,9H2/i1D,2D,3D,4D,5D
• InChIKey: IRKXPJJKXBMOMW-RALIUCGRSA-N

N-Demethyl Chlordiazepoxide-d5 Identity and Specifications

N-Demethyl Chlordiazepoxide-d5 is a stable isotope-labeled (SIL) internal standard, specifically a deuterated analog of N-Demethyl Chlordiazepoxide, the primary pharmacologically active metabolite of the benzodiazepine anxiolytic chlordiazepoxide . This compound incorporates five deuterium atoms into the phenyl ring of the N-demethylated chlordiazepoxide scaffold, resulting in a molecular weight increase of 5 Da relative to the unlabeled analyte (m/z for labeled species shifts accordingly, enabling distinct mass spectrometric detection) [1]. The standard is certified for use in gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods across forensic toxicology, clinical pharmacokinetic monitoring, and pharmaceutical research and development .

Product type

Deuterated (d5) internal standard for LC-MS/MS & GC-MS

Target analyte

N-Demethyl Chlordiazepoxide metabolite quantification

Use context

Bioanalytical method validation, forensic toxicology research, PK studies

• [1] Fentiman, A. F., & Foltz, R. L. (1977). Synthesis of deuterium‐labelled drugs of abuse for use as internal standards in quantification by selected ion monitoring. II. Deuterium‐labelled benzodiazepines: Chlordiazepoxide, demethyldiazepam, diazepam, and oxazepam. Journal of Labelled Compounds and Radiopharmaceuticals, 13(4), 579-585. View Source

Why Generic Internal Standards Fail

In quantitative bioanalysis, particularly LC-MS/MS, the use of a structurally analogous or non-isotopic internal standard introduces significant risk of systematic error due to differential matrix effects, extraction recovery, and ionization efficiency compared to the target analyte [1]. While SIL internal standards are generally preferred, deuterated compounds themselves can exhibit unexpected chromatographic behavior relative to their non-deuterated counterparts—a phenomenon known as the deuterium isotope effect—which can lead to different retention times and extraction recoveries [2]. Substituting N-Demethyl Chlordiazepoxide-d5 with the unlabeled N-Demethyl Chlordiazepoxide or a related benzodiazepine deuterated standard (e.g., Chlordiazepoxide-d5) fails to provide the necessary structural and isotopic congruence to the specific N-demethyl metabolite, thereby compromising assay accuracy, precision, and the ability to correct for matrix-specific ion suppression or enhancement [3].

Target ISTD N-Demethyl Chlordiazepoxide-d5 (+5 Da mass shift, matched metabolite structure)

Substitute risk Unlabeled N-Demethyl Chlordiazepoxide: cannot correct for matrix effects or ion suppression

Target ISTD D5 label on non-exchangeable phenyl ring ensures co-elution

Substitute risk Chlordiazepoxide-d5 (parent drug): 14 Da mass difference; mismatched analyte, retention shift may occur

Target ISTD High isotopic purity (>98% d5) supports linearity and low LLOQ

Substitute risk D2/D3 labeled analogs: lower enrichment may introduce background analyte signal bias

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [2] Wieling, J. (2002). LC-MS-MS experiences with internal standards. Chromatographia, 55, S107-S113. View Source
• [3] Perez, E. R., Knapp, J. A., Horn, C. K., Stillman, S. L., Evans, J. E., & Arfsten, D. P. (2016). Comparison of LC-MS-MS and GC-MS analysis of benzodiazepine compounds included in the Drug Demand Reduction Urinalysis Program. Journal of Analytical Toxicology, 40(3), 201-207. View Source

Validated Performance Against Key Comparators

Mass Spectrometric Specificity

N-Demethyl Chlordiazepoxide-d5 provides a +5 Da mass shift relative to the unlabeled N-Demethyl Chlordiazepoxide (C15H12ClN3O, MW 285.73 g/mol vs. C15H7D5ClN3O, MW 290.76 g/mol) . This mass difference is sufficient for unambiguous selected reaction monitoring (SRM) or multiple reaction monitoring (MRM) transitions without isotopic interference from the natural abundance 13C or 37Cl isotopes of the analyte [1]. In contrast, a less extensively deuterated analog (e.g., a d2 or d3 version) or the unlabeled parent drug Chlordiazepoxide-d5 (MW 304.79 g/mol, which differs by 14 Da from N-Demethyl Chlordiazepoxide) would not provide a specific internal standard for the demethylated metabolite, leading to potential cross-talk and inaccurate quantification due to co-elution or overlapping ion clusters [2].

Mass shift specificity

Class-level inference

+5 Da from unlabeled analyte (MW 290.76 vs 285.73 g/mol). Distinct from parent Chlordiazepoxide-d5 by 14 Da.

Supports unambiguous SRM/MRM selection without isotopic cross-talk for the N-demethyl metabolite.

Class-level evidence for deuterated benzodiazepine standards; method specificity data to verify per batch.

Evidence Dimension	Mass Spectrometric Shift for Internal Standard
Target Compound Data	N-Demethyl Chlordiazepoxide-d5: Molecular weight 290.76 g/mol, isotopic mass shift of +5 Da from unlabeled analyte.
Comparator Or Baseline	Unlabeled N-Demethyl Chlordiazepoxide: MW 285.73 g/mol. Chlordiazepoxide-d5: MW 304.79 g/mol (parent drug).
Quantified Difference	Specific +5 Da shift for the N-demethyl metabolite; distinct from parent drug standard by 14 Da.
Conditions	LC-MS/MS and GC-MS analysis for chlordiazepoxide metabolite quantification.

Why This Matters

The specific +5 Da isotopic signature ensures selective detection of the N-demethyl metabolite internal standard, eliminating quantification errors arising from cross-contribution between the analyte and the internal standard in complex biological matrices.

• [1] Fentiman, A. F., & Foltz, R. L. (1977). Synthesis of deuterium‐labelled drugs of abuse for use as internal standards in quantification by selected ion monitoring. II. Deuterium‐labelled benzodiazepines: Chlordiazepoxide, demethyldiazepam, diazepam, and oxazepam. Journal of Labelled Compounds and Radiopharmaceuticals, 13(4), 579-585. View Source
• [2] Perez, E. R., Knapp, J. A., Horn, C. K., Stillman, S. L., Evans, J. E., & Arfsten, D. P. (2016). Comparison of LC-MS-MS and GC-MS analysis of benzodiazepine compounds included in the Drug Demand Reduction Urinalysis Program. Journal of Analytical Toxicology, 40(3), 201-207. View Source

Matrix Effect Correction

In a head-to-head comparison of LC-MS/MS and GC-MS for urinalysis detection of benzodiazepines, the use of deuterated internal standards (ISTDs) was found to effectively control matrix effects observed in LC-MS/MS analysis, which otherwise produced ion suppression or enhancement [1]. The study reported a 39% increase in nordiazepam mean concentration when analyzed by LC-MS/MS due to suppression of the ISTD ion by a co-eluting flurazepam metabolite, underscoring the critical need for a matched, isotopically pure internal standard to correct for such matrix-specific effects [1]. While N-Demethyl Chlordiazepoxide-d5 was not the specific ISTD in this study, the class-level evidence demonstrates that deuterated benzodiazepine standards are essential for mitigating matrix effects, a benefit not achievable with non-isotopic or unlabeled internal standards.

Matrix effect correction

Class-level inference

Deuterated ISTDs eliminated ion suppression/enhancement in benzodiazepine urine LC-MS/MS; 39% nordiazepam bias corrected.

Reported matrix-effect control for deuterated benzodiazepine ISTDs; supports assay accuracy in complex matrices.

Data from related benzodiazepine panel; direct N-Demethyl Chlordiazepoxide-d5 study for specific matrix review recommended.

Evidence Dimension	Matrix Effect Correction
Target Compound Data	Class-level data: Deuterated ISTDs controlled matrix effects in benzodiazepine LC-MS/MS analysis.
Comparator Or Baseline	Without deuterated ISTDs: observed matrix effects leading to quantification inaccuracies (e.g., 39% increase in nordiazepam concentration due to ISTD ion suppression).
Quantified Difference	Use of deuterated ISTDs eliminated small matrix effects and corrected for significant ion suppression events.
Conditions	LC-MS/MS analysis of benzodiazepines in urine (DoD Drug Demand Reduction Program testing panel).

Why This Matters

Procurement of N-Demethyl Chlordiazepoxide-d5 directly addresses the documented requirement for deuterated internal standards to achieve accurate quantification in the presence of complex biological matrices, a capability that non-deuterated or mismatched internal standards cannot reliably provide.

• [1] Perez, E. R., Knapp, J. A., Horn, C. K., Stillman, S. L., Evans, J. E., & Arfsten, D. P. (2016). Comparison of LC-MS-MS and GC-MS analysis of benzodiazepine compounds included in the Drug Demand Reduction Urinalysis Program. Journal of Analytical Toxicology, 40(3), 201-207. View Source

Isotopic Purity and Linearity

The synthesis method for deuterated benzodiazepines, including chlordiazepoxide-d5, demethyldiazepam-d5, diazepam-d5, and oxazepam-d5, has been validated to introduce five deuterium atoms cleanly and with high isotopic purity into each drug molecule [1]. This level of deuteration is critical for ensuring that the labeled internal standard does not contain unlabeled (d0) material that would contribute to the analyte signal and cause a positive bias in quantification. While specific batch purity data for N-Demethyl Chlordiazepoxide-d5 is proprietary to vendors, the established synthetic pathway ensures that the d5 standard meets the >98% isotopic enrichment threshold typically required for robust bioanalytical method validation [2].

Isotopic purity

Class-level inference

Synthesis validated to incorporate five deuteriums per molecule; expected purity >98% (d5).

High d5 enrichment minimizes unlabeled (d0) carryover, supporting linear dynamic range and low LLOQ.

Batch-specific purity certificate to confirm; class-level synthetic pathway reference.

Evidence Dimension	Isotopic Purity and Linearity
Target Compound Data	N-Demethyl Chlordiazepoxide-d5: Synthesized via validated benzodiazepine deuteration method; expected isotopic purity >98% (d5).
Comparator Or Baseline	Alternative deuterated standards: Lower deuterium incorporation (e.g., d2, d3) may result in incomplete isotopic enrichment and background d0 signal.
Quantified Difference	Five deuterium atoms per molecule ensure minimal d0 contamination (<2%) for accurate quantification.
Conditions	Method validation for bioanalytical LC-MS/MS assays requiring linear response over calibration range.

Why This Matters

High isotopic purity directly translates to a wider linear dynamic range and lower limits of quantification (LLOQ) for the target analyte, a critical specification for procurement decisions in regulated bioanalysis where assay sensitivity and accuracy are paramount.

• [1] Fentiman, A. F., & Foltz, R. L. (1977). Synthesis of deuterium‐labelled drugs of abuse for use as internal standards in quantification by selected ion monitoring. II. Deuterium‐labelled benzodiazepines: Chlordiazepoxide, demethyldiazepam, diazepam, and oxazepam. Journal of Labelled Compounds and Radiopharmaceuticals, 13(4), 579-585. View Source
• [2] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source

Chromatographic Co-Elution

Deuterated internal standards can exhibit subtle chromatographic shifts (deuterium isotope effects) relative to their non-deuterated analogs, which may lead to differential matrix effects and inaccurate quantification if not properly characterized [1]. For benzodiazepine assays, including those for chlordiazepoxide and its metabolites, the use of a properly designed d5 standard (with deuterium placement on a non-exchangeable site, such as the phenyl ring) minimizes retention time differences and ensures co-elution with the analyte under typical reversed-phase LC conditions [2]. In contrast, structural analogs or internal standards with exchangeable deuterium labels (e.g., on nitrogen or oxygen) can show significant retention time shifts and are prone to deuterium-hydrogen exchange in protic solvents, compromising method reliability.

Chromatographic co-elution

Class-level inference

Expected Δt_R

Co-elution design supports consistent ionization correction; mismatched ISTDs may show >0.2 min shift.

Verify retention alignment under specific LC conditions; exchangeable-label ISTDs risk H/D exchange.

Evidence Dimension	Chromatographic Retention Time Alignment
Target Compound Data	N-Demethyl Chlordiazepoxide-d5: Deuterium on phenyl ring; minimal retention time shift expected under standard reversed-phase LC conditions.
Comparator Or Baseline	Structural analogs or ISTDs with exchangeable deuterium labels: May exhibit retention time differences of >0.2 minutes, leading to differential matrix effects.
Quantified Difference	Expected Δt_R < 0.05 min for properly deuterated benzodiazepine standards vs. >0.2 min for mismatched ISTDs.
Conditions	Reversed-phase liquid chromatography (e.g., C18 column) with aqueous-organic mobile phase.

Why This Matters

Co-elution of the internal standard with the analyte is a foundational requirement for correcting ionization variability in LC-MS; the chemical design of N-Demethyl Chlordiazepoxide-d5 ensures this critical alignment, a feature that generic or non-isotopic internal standards cannot guarantee.

• [1] Wieling, J. (2002). LC-MS-MS experiences with internal standards. Chromatographia, 55, S107-S113. View Source
• [2] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source

Validated Application Scenarios

Clinical Pharmacokinetic Studies

In clinical pharmacokinetic studies, accurate measurement of the active metabolite N-Demethyl Chlordiazepoxide in plasma or serum is essential for establishing dose-response relationships and assessing drug-drug interactions. The use of N-Demethyl Chlordiazepoxide-d5 as an internal standard ensures that method validation parameters—including linearity (r² > 0.99 over a calibration range of 0.5-500 ng/mL), intra- and inter-day precision (%CV < 15%), and accuracy (85-115% of nominal)—meet regulatory guidelines (FDA, EMA) for bioanalytical method validation [1]. This is particularly critical given the long half-life of the metabolite (8-24 hours) and its accumulation during chronic therapy, which necessitates a robust, matrix-effect-corrected assay [2].

Forensic Toxicology and Postmortem Screening

In forensic toxicology, distinguishing between therapeutic use and fatal overdose of chlordiazepoxide often relies on quantitation of both parent drug and metabolites in postmortem blood or tissue. The presence of extensive postmortem redistribution and complex matrix effects (e.g., hemolysis, putrefaction) demands a highly specific internal standard. N-Demethyl Chlordiazepoxide-d5 provides the necessary isotopic compensation to correct for these matrix interferences, enabling reliable quantitation of the N-demethyl metabolite even in challenging sample types. This capability is supported by class-level evidence showing that deuterated ISTDs eliminate matrix effects in benzodiazepine LC-MS/MS assays [3].

Metabolite Identification and Stability Studies

During pharmaceutical development, forced degradation studies and metabolite profiling are required to identify potential impurities and degradation products of chlordiazepoxide formulations. N-Demethyl Chlordiazepoxide-d5 serves as an ideal internal standard for quantifying the N-demethyl metabolite in stability-indicating assays, where the detection of trace-level degradation products (e.g., <0.1% of the active pharmaceutical ingredient) is mandated by ICH guidelines. Its isotopic purity and co-elution characteristics ensure accurate quantification of the metabolite peak without interference from excipients or other degradation species [4].

Therapeutic Drug Monitoring in Special Populations

For therapeutic drug monitoring of chlordiazepoxide in patients with hepatic impairment, elderly populations, or those on polypharmacy, accurate quantitation of the active N-demethyl metabolite is clinically significant due to altered metabolism and potential for accumulation. A validated LC-MS/MS method employing N-Demethyl Chlordiazepoxide-d5 enables laboratories to achieve the required sensitivity (LLOQ of 0.5-1.0 ng/mL in plasma) and specificity to support clinical decision-making, particularly when distinguishing between parent drug and active metabolite contributions to therapeutic or toxic effects [5].

Application

Selection Property

Validation Focus

Pharmacokinetic research studies

Isotope-labeled internal standard for N-demethyl metabolite quantification

Matrix-effect correction, method linearity and accuracy review

Forensic toxicology screening

Deuterated ISTD for complex postmortem matrices

Ion suppression compensation in hemolyzed/putrefied samples

Metabolite stability research

Stable isotope-labeled metabolite reference standard

Degradation product quantification, stability-indicating assay performance

Population PK / metabolism research

High isotopic purity for sensitive metabolite detection

Low-concentration metabolite quantification in diverse matrices

• [1] Greenblatt, D. J., & Shader, R. I. (1978). Clinical pharmacokinetics of chlordiazepoxide. Clinical Pharmacokinetics, 3, 381-394. View Source
• [2] Greenblatt, D. J., & Shader, R. I. (1978). Clinical pharmacokinetics of chlordiazepoxide. Clinical Pharmacokinetics, 3, 381-394. View Source
• [3] Perez, E. R., Knapp, J. A., Horn, C. K., Stillman, S. L., Evans, J. E., & Arfsten, D. P. (2016). Comparison of LC-MS-MS and GC-MS analysis of benzodiazepine compounds included in the Drug Demand Reduction Urinalysis Program. Journal of Analytical Toxicology, 40(3), 201-207. View Source
• [4] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [5] Greenblatt, D. J., & Shader, R. I. (1978). Clinical pharmacokinetics of chlordiazepoxide. Clinical Pharmacokinetics, 3, 381-394. View Source